1,2,3,5,6,7,8,9-Octahydro-4H-carbazol-4-one

• IUPAC Name: 1,2,3,5,6,7,8,9-octahydrocarbazol-4-one
• InChI: InChI=1S/C12H15NO/c14-11-7-3-6-10-12(11)8-4-1-2-5-9(8)13-10/h13H,1-7H2
• InChI Key: FONSNGCARMYBPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N2)CCCC3=O
• Molecular Formula: C12H15NO
• DSSTOX Substance ID: DTXSID50561934
• Molecular Weight: 189.25 g/mol
• CAS RN: 7273-18-9

Description

1,2,3,5,6,7,8,9-Octahydro-4H-carbazol-4-one, also known as tetrahydrocarbazolone, is a cyclic ketone compound that has been widely studied for its potential applications in various fields of scientific research.

Mechanism of Action

The mechanism of action of 1,2,3,5,6,7,8,9-Octahydro-4H-carbazol-4-one is not fully understood, but it is believed to act through the modulation of various signaling pathways in cells. It has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, tyrosinase, and topoisomerase. It has also been shown to modulate the activity of various receptors, including dopamine and serotonin receptors.
Biochemical and Physiological Effects:
1,2,3,5,6,7,8,9-Octahydro-4H-carbazol-4-one has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and neuroprotective effects. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,2,3,5,6,7,8,9-Octahydro-4H-carbazol-4-one in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one of the main limitations is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 1,2,3,5,6,7,8,9-Octahydro-4H-carbazol-4-one. One direction is the development of new synthetic methods for the production of this compound, which could lead to improved yields and purity. Another direction is the investigation of its potential applications in other fields, such as energy storage and catalysis. Finally, the study of its mechanism of action and its potential as a drug candidate for the treatment of various diseases is an important area of future research.

Scientific Research Applications

1,2,3,5,6,7,8,9-Octahydro-4H-carbazol-4-one has been extensively studied for its potential applications in various fields of scientific research, including medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In organic synthesis, it has been used as a building block for the synthesis of various complex organic molecules. In materials science, it has been used as a precursor for the synthesis of various functional materials, including polymers and nanoparticles.